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Compound of Interest

Compound Name: Serdexmethylphenidate chloride

Cat. No.: B10823693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the preclinical pharmacology of

serdexmethylphenidate (SDX), a prodrug of dexmethylphenidate (d-MPH). It covers the

mechanism of action, pharmacokinetics, pharmacodynamics, and abuse potential, presenting

quantitative data in structured tables, detailing experimental protocols, and visualizing key

concepts through diagrams.

Mechanism of Action
Serdexmethylphenidate is a chemically synthesized entity designed to be a pharmacologically

inactive prodrug of d-methylphenidate, the therapeutically active d-threo-enantiomer of racemic

methylphenidate.[1][2][3] Its primary mechanism involves enzymatic conversion to d-MPH in

the lower gastrointestinal tract, which then acts as a central nervous system (CNS) stimulant.[4]

[5][6]

Once converted, the active d-MPH primarily functions by blocking the reuptake of dopamine

(DA) and norepinephrine (NE) at the presynaptic neuron terminal.[7][8][9] This inhibition of the

dopamine transporter (DAT) and norepinephrine transporter (NET) leads to increased

concentrations of these neurotransmitters in the synaptic cleft, enhancing dopaminergic and

noradrenergic signaling.[8] In vitro studies have shown that serdexmethylphenidate itself has

little to no affinity for these monoaminergic transporters.[1] The affinity of the active metabolite,

d-MPH, is significantly higher for DAT and NET compared to the serotonin transporter (SERT).

[10][11]
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Figure 1. Mechanism of Action of Serdexmethylphenidate
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Figure 2. Pharmacokinetic Workflow of Oral Serdexmethylphenidate
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Figure 3. Experimental Workflow for Efficacy Testing in an ADHD Animal Model
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Figure 4. Prodrug Strategy for Reducing Abuse Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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